Cas no 7477-29-4 (benzene-1,3-diylbis[(4-methoxyphenyl)methanone])

• Product Name: benzene-1,3-diylbis[(4-methoxyphenyl)methanone]
• CAS No: 7477-29-4
• MF: C₂₂H₁₈O₄
• MW: 346.375926494598
• CID: 980334
• PubChem ID: 344097
• Update Time: 2025-04-19

benzene-1,3-diylbis[(4-methoxyphenyl)methanone] Chemical and Physical Properties

Names and Identifiers

• benzene-1,3-diylbis[(4-methoxyphenyl)methanone]
• [3-(4-methoxybenzoyl)phenyl]-(4-methoxyphenyl)methanone
• 1,3-bis-(4-methoxybenzoyl)benzene
• 1,3-bis-(4-methoxy-benzoyl)-benzene
• 1,3-Bis-(4-methoxy-benzoyl)-benzol
• 1,3-phenylenebis((4-methoxyphenyl)methanone)
• 1,3-phenylenebis[(4-methoxyphenyl)methanone]
• AC1L7ZSH
• NSC400810
• Oprea1_388211
• Oprea1_782579
• ST4026352
• STK754309
• 1,3-di-(p-methoxybenzoyl)-benzene
• SCHEMBL10969744
• NSC-400810
• AB01334451-02
• 1,3-bis-(4-methoxy benzoyl)benzene
• SR-01000514228
• DTXSID90322268
• 1,3-bis-(4-methoxy benzoyl) benzene
• NCGC00342833-01
• SR-01000514228-1
• XJFSZOOMKOVVLD-UHFFFAOYSA-N
• AKOS001710401
• EU-0051340
• 7477-29-4

• Inchi： 1S/C22H18O4/c1-25-19-10-6-15(7-11-19)21(23)17-4-3-5-18(14-17)22(24)16-8-12-20(26-2)13-9-16/h3-14H,1-2H3
• InChI Key： XJFSZOOMKOVVLD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC)C1C=CC=C(C(C2C=CC(=CC=2)OC)=O)C=1

Computed Properties

• Exact Mass: 346.12054
• Monoisotopic Mass: 346.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.179
• Boiling Point: 531.6°C at 760 mmHg
• Flash Point: 233.5°C
• Refractive Index: 1.59
• PSA: 52.6
• LogP: 4.16580